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Abstract

3-Bromo-2-fluoroaniline is a critical halogenated aromatic amine that serves as a versatile
building block in modern medicinal chemistry and materials science. Its unique substitution
pattern, featuring adjacent bromo and fluoro groups ortho to an amine, imparts specific steric
and electronic properties that are highly sought after in the design of complex molecular
architectures. This guide provides an in-depth analysis of 3-Bromo-2-fluoroaniline, beginning
with its fundamental physicochemical properties, centered on its molecular weight. We will
explore its synthesis, characterization, and pivotal applications, particularly in drug
development. This document is intended for researchers, chemists, and professionals in the
pharmaceutical and chemical industries, offering both foundational knowledge and practical,
field-proven insights.

Introduction: The Strategic Importance of
Halogenated Anilines

Halogenated anilines are a cornerstone of synthetic organic chemistry, primarily due to their
utility as precursors in a vast array of chemical transformations. The introduction of halogen
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atoms onto the aniline scaffold dramatically influences the molecule's reactivity, lipophilicity,
and metabolic stability. Specifically, the combination of bromine and fluorine offers distinct
advantages:

e Fluorine: The most electronegative element, fluorine, can alter a molecule's pKa, improve its
binding affinity to target proteins through hydrogen bonding, and block metabolic oxidation at
that position, thereby enhancing pharmacokinetic profiles.

e Bromine: As a larger halogen, bromine is an excellent leaving group in cross-coupling
reactions (e.g., Suzuki, Buchwald-Hartwig, Heck), providing a reactive handle for the
construction of carbon-carbon and carbon-heteroatom bonds.

3-Bromo-2-fluoroaniline capitalizes on these features, making it a valuable intermediate in the
synthesis of targeted therapeutics and advanced functional materials.[1]

Physicochemical and Structural Properties

A precise understanding of a molecule's physical and chemical properties is paramount for its
effective use in synthesis and development. The defining characteristic is its molecular weight,
which is fundamental for all stoichiometric calculations.

Table 1. Core Physicochemical Data for 3-Bromo-2-fluoroaniline

Property Value Source(s)
Molecular Weight 190.01 g/mol [21[3]1[4][5]
Molecular Formula CeHsBrFN [21[3][6]
CAS Number 58534-95-5 [3][4][6]
Physical Form Solid or Liquid [2][6]

Purity Typically >98% [51[61[7]

- Room temperature, inert
Storage Conditions . [51[8]
atmosphere, protect from light

SMILES String NC1=CC=CC(Br)=C1F [2][5]
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These properties dictate the handling, storage, and reaction conditions necessary for
successful experimentation. For instance, its defined molecular weight of 190.01 g/mol is the
starting point for calculating molar equivalents in reaction protocols.

Synthesis and Mechanistic Considerations

The synthesis of 3-Bromo-2-fluoroaniline is a multi-step process that requires careful control
of reagents and conditions to achieve the desired regioselectivity. Acommon and effective
route involves the reduction of a nitroaromatic precursor.

Causality in Synthesis: The choice of a nitro-reduction pathway is strategic. Nitration of 2-
fluorobromobenzene is more regioselective than direct halogenation of an aniline, where the
activating amino group can lead to multiple products. The subsequent reduction of the nitro
group is a high-yielding and well-established transformation.

A representative synthetic protocol is the reduction of 3-bromo-2-fluoronitrobenzene using
tin(l) chloride.[3]

Experimental Protocol: Synthesis via Tin(ll) Chloride
Reduction

e Reaction Setup: In a round-bottom flask purged with an inert gas (e.g., argon), charge 3-
bromo-2-fluoronitrobenzene (1.0 eq) and dissolve it in a suitable solvent like dioxane.[3]

o Reagent Addition: Add tin(Il) chloride (SnCl2) (approx. 5.0 eq) to the solution, followed by a
catalytic amount of 1 N hydrochloric acid (HCI).[3] The acidic environment is crucial for the
activity of the reducing agent.

o Reaction Monitoring: Stir the mixture vigorously at room temperature for approximately 2
hours. The progress of the reaction should be monitored by a self-validating method such as
Thin-Layer Chromatography (TLC) until the starting material is fully consumed.

o Workup and Extraction: Concentrate the reaction mixture using a rotary evaporator. Take up
the resulting residue in ethyl acetate. Perform a series of washes: first with 1 N aqueous
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sodium hydroxide (NaOH) to neutralize the acid and remove tin salts, followed by water and
then a saturated sodium chloride (brine) solution to remove residual water.[3]

« |solation: Dry the organic phase over anhydrous magnesium sulfate (MgSOa), filter, and
concentrate under reduced pressure to yield the crude 3-Bromo-2-fluoroaniline.[3]

 Purification and Validation: The crude product can be purified by column chromatography if
necessary. The identity and purity of the final compound must be confirmed by analytical
techniques such as LC-MS and NMR spectroscopy. A successful synthesis should yield the
product with a mass-to-charge ratio (m/z) of 190 (M+H)*.[3]

Diagram 1: Synthetic Workflow for 3-Bromo-2-fluoroaniline
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Caption: A flowchart illustrating the reduction of 3-bromo-2-fluoronitrobenzene.

Analytical Characterization

To ensure the trustworthiness of any research or development process, rigorous analytical
characterization of intermediates like 3-Bromo-2-fluoroaniline is non-negotiable.

e Mass Spectrometry (MS): Liquid Chromatography-Mass Spectrometry (LC-MS) is used to
confirm the molecular weight. The protonated molecule [M+H]* should be observed at m/z =
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190.01.[3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR provides information on the
aromatic protons. A typical spectrum in DMSO-des shows a multiplet for the three aromatic
protons between & 6.70-6.83 ppm and a singlet for the two amine protons around 6 5.43

ppm.[3]

o Purity Analysis: High-Performance Liquid Chromatography (HPLC) is the gold standard for
assessing the purity of the compound, which is typically expected to be 298% for use in drug
discovery pipelines.[5][7]

Applications in Drug Discovery and Development

3-Bromo-2-fluoroaniline is not an end product but a high-value starting material. Its utility
stems from the ability to functionalize the molecule at two distinct positions:

e The Amino Group: Can be acylated, alkylated, or converted into other functional groups.

o The Bromo Group: Serves as a handle for metal-catalyzed cross-coupling reactions to
introduce new aryl, alkyl, or heteroatom substituents.[1]

This dual reactivity makes it an ideal scaffold for building libraries of complex molecules for
screening against biological targets. It is a known biochemical used in the synthesis of boronic
acid derivatives, which are important reagents in their own right, particularly for Suzuki
couplings.[3] While specific drug examples containing this exact fragment are often proprietary,
its structural motif is prevalent in compounds targeting kinases, proteases, and other enzymes
implicated in diseases like cancer and infectious diseases.[1]

Safety and Handling

As a Senior Application Scientist, ensuring laboratory safety is paramount. 3-Bromo-2-
fluoroaniline must be handled with appropriate precautions.

» Hazard Classification: It is classified as harmful if swallowed (Acute Toxicity 4, Oral).[2] The
GHS pictograms typically include GHSO07 (Exclamation Mark).[2][6]
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e Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses,
a lab coat, and chemical-resistant gloves.

e Handling Procedures: Handle in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust or vapors.[9] Avoid all personal contact.[9] Keep containers tightly sealed
when not in use and store in a dry place.[10] Do not eat, drink, or smoke when using this
product.[10]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.

Conclusion

3-Bromo-2-fluoroaniline, with a precise molecular weight of 190.01 g/mol , is a strategically
important chemical intermediate. Its value lies not in its final application, but in the potential it
unlocks for medicinal chemists and material scientists. The unique interplay of its bromo, fluoro,
and amino functional groups provides a versatile platform for constructing novel molecular
entities with tailored properties. By understanding its synthesis, characterization, and safe
handling, researchers can effectively leverage this building block to accelerate the development
of next-generation pharmaceuticals and advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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